Cas no 857091-32-8 (Gefitinib-d)

Gefitinib-d8 is a deuterated compound of gefitinib Gefitinib is a potent (EGFR) inhibitor with IC50 values of 2-37 nm in nr6wtegfr cells

Gefitinib-d structure

Gefitinib-d structure

Product Name:Gefitinib-d

CAS No:857091-32-8

Molecular Formula:C₂₂H₂₄ClFN₄O₃

Molecular Weight:454.951661109924

MDL:MFCD30748179

CID:1076058

PubChem ID:49849312

Gefitinib-d Properties

Names and Identifiers

- [2H8]-Gefitinib
- Gefitinib D8
- N-(3-chloro-4-fluorophenyl)-7-methoxy-6-[3-(2,2,3,3,5,5,6,6-octadeuteriomorpholin-4-yl)propoxy]quinazolin-4-amine
- Gefitinib-d8
- Gefitinib-d
- AKOS040733242
- G16049
- DTXSID60678648
- MS-28290
- 857091-32-8
- DA-53533
- HY-50895S
- CS-0019810
- 1ST159193D8
- N-(3-Chloro-4-fluorophenyl)-7-methoxy-6-{3-[(~2~H_8_)morpholin-4-yl]propoxy}quinazolin-4-amine
- ZD1839 D8
- +Expand
- MDL： MFCD30748179
- InChIKey： XGALLCVXEZPNRQ-IHGLQNJRSA-N
- Inchi： 1S/C22H24ClFN4O3/c1-29-20-13-19-16(12-21(20)31-8-2-5-28-6-9-30-10-7-28)22(26-14-25-19)27-15-3-4-18(24)17(23)11-15/h3-4,11-14H,2,5-10H2,1H3,(H,25,26,27)/i6D2,7D2,9D2,10D2
- SMILES： N(C1C=CC(F)=C(Cl)C=1)C1=NC=NC2=CC(=C(C=C12)OCCCN1C([2H])([2H])C([2H])([2H])OC([2H])([2H])C1([2H])[2H])OC

Computed Properties

Exact Mass: 454.202311g/mol
Surface Charge: 0
XLogP3: 4.1
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 8
Monoisotopic Mass: 454.202311g/mol
Monoisotopic Mass: 454.202311g/mol
Topological Polar Surface Area: 68.7Å²
Heavy Atom Count: 31
Complexity: 545
Isotope Atom Count: 8
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: 4.28650
PSA: 68.74000

Gefitinib-d Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P01KY6W-1mg	N-(3-chloro-4-fluorophenyl)-7-methoxy-6-[3-(2,2,3,3,5,5,6,6-octadeuteriomorpholin-4-yl)propoxy]quinazolin-4-amine	857091-32-8	98%	1mg	$780.00	2024-04-21
A2B Chem LLC	BA56248-1mg	N-(3-chloro-4-fluorophenyl)-7-methoxy-6-[3-(2,2,3,3,5,5,6,6-octadeuteriomorpholin-4-yl)propoxy]quinazolin-4-amine	857091-32-8	98%	1mg	$685.00	2024-04-19
ChemScence	CS-0019810-5mg	Gefitinib-d8	857091-32-8	98.42%	5mg	$550.0	2022-04-26
eNovation Chemicals LLC	D622629-5mg	N-(3-chloro-4-fluorophenyl)-7-methoxy-6-[3-(2,2,3,3,5,5,6,6-octadeuteriomorpholin-4-yl)propoxy]quinazolin-4-amine	857091-32-8	95%	5mg	$2000	2022-06-10
MedChemExpress	HY-50895S-5mg	Gefitinib-d	857091-32-8	98.42%	5mg	￥18200	2023-08-31

Gefitinib-d Synthesis

Synthetic Circuit 1

342611-02-3

342611-02-3

109-70-6

109-70-6

184475-71-6

184475-71-6

857091-32-8

857091-32-8

Reaction Conditions

1.1 Solvents: Toluene
1.2 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 80 °C
1.3 Reagents: Hydrochloric acid Solvents: Diethyl ether

Reference

Synthesis of isotopomers of gefitinib

Bergin, J. A.; et al, Synthesis and Applications of Isotopically Labelled Compounds, 2004, 301, 301-304

Gefitinib-d Raw materials

Gefitinib-d Preparation Products

Gefitinib-d (857091-32-8)

Gefitinib-d Suppliers

Artis.bioche

Audited Supplier

(CAS:857091-32-8)

MR./MRS.:QIAN JING LI （ WEI XIN TONG HAO ）

Phone:18108108965

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Shanghai chemsoon Biotechnology Co., Ltd

Audited Supplier

(CAS:857091-32-8)

MR./MRS.:ZHAO JING LI

Phone:17558870519

Email:sales02@chemsoon.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:857091-32-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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857091-32-8 (Gefitinib-d) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:857091-32-8)Gefitinib-d

A863462

Purity:99%

Quantity:1mg

Price($):238.0